Cas no 89320-13-8 (3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl-)
89320-13-8 structure
Product Name:3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl-
CAS No:89320-13-8
MF:C16H15NO
MW:237.296404123306
CID:604206
PubChem ID:13205649
Update Time:2025-04-19
3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl-
- 6-methyl-1-phenyl-2,4-dihydro-1H-isoquinolin-3-one
- DTXSID80527644
- 6-Methyl-1-phenyl-1,4-dihydroisoquinolin-3(2H)-one
- 89320-13-8
-
- Inchi: 1S/C16H15NO/c1-11-7-8-14-13(9-11)10-15(18)17-16(14)12-5-3-2-4-6-12/h2-9,16H,10H2,1H3,(H,17,18)
- InChI Key: JCVJVTXYDILUDF-UHFFFAOYSA-N
- SMILES: O=C1CC2C=C(C)C=CC=2C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 237.115364102g/mol
- Monoisotopic Mass: 237.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.1Ų
3(2H)-Isoquinolinone, 1,4-dihydro-6-methyl-1-phenyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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